Cas no 253605-53-7 (Butanoic acid,4-[[4-[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]sulfonyl]phenyl]amino]-4-oxo-)

• Product Name: Butanoic acid,4-[[4-[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]sulfonyl]phenyl]amino]-4-oxo-
• CAS No: 253605-53-7
• MF: C₂₁H₂₂N₄O₆S
• MW: 458.487583637238
• CID: 1425335
• Update Time: 2024-08-15

Butanoic acid,4-[[4-[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]sulfonyl]phenyl]amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[4-[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]sulfonyl]phenyl]amino]-4-oxo-
• 4-({4-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)sulfamoyl]phenyl}amino)-4-oxobutanoic acid
• Butanoic acid, 4-[[4-[[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]sulfonyl]phenyl]amino]-4-oxo-

• Inchi： 1S/C21H22N4O6S/c1-14-20(21(29)25(24(14)2)16-6-4-3-5-7-16)23-32(30,31)17-10-8-15(9-11-17)22-18(26)12-13-19(27)28/h3-11,23H,12-13H2,1-2H3,(H,22,26)(H,27,28)
• InChI Key： LQLRMVRJDVQLGH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC1=CC=C(S(NC2=C(C)N(C)N(C3=CC=CC=C3)C2=O)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 458.12616

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• PSA: 136.12
• pka: 4.52±0.10(Predicted)